Cas no 98358-90-8 (4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole)

• Product Name: 4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole
• CAS No: 98358-90-8
• MF: C₈H₈FN₃O₃S
• MW: 245.230823516846
• MDL: MFCD00143356
• CID: 807611
• PubChem ID: 87563202
• Update Time: 2025-10-31

4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-sulfonamide,7-fluoro-N,N-dimethyl-
• 4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole
• DBD-F
• 4-(N,N-Dimethylaminosulfonyl)-7-fluoro-[2,1,3]-benzoxadiazole
• 7-fluoro-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide
• 7-Fluoro-4-(N,N-dimethylaminosulfonyl)benzofurazan
• 7-Fluoro-4-(N,N-dimethylsulfamoyl)-2,1,3-benzoxadiazole
• 4-(N,N-Dimethylaminosulphonyl)-7-fluoro-2,1,3-benzoxadiazole
• 7-Fluoro-N,N-dimethylbenzo[c][1,2,5]oxadiazole-4-sulfonamide
• 4-(n,n-dimethylaminosulfonyl)-7-fluoro-[2,1,3]benzoxadiazole
• C8H8FN3O3S
• 4-Benzofurazansulfonamide, 7-fluoro-N,N-dimethyl-
• 4-(N,N-Dimethylsulfamoyl)-7-fluorobenzofurazan
• PC5629
• 98358-90-8
• DTXSID00243556
• AKOS015850760
• SCHEMBL1893522
• BB 0260108
• CS-0187268
• DBD-F [=4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole] [for HPLC Labeling]
• MFCD00143356
• FT-0616829
• E78903
• A5595
• DB-057723
• DTXCID30166047

• MDL： MFCD00143356
• Inchi： 1S/C8H8FN3O3S/c1-12(2)16(13,14)6-4-3-5(9)7-8(6)11-15-10-7/h3-4H,1-2H3
• InChI Key： YZWANFXENNWOOR-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C1=NON=2)F)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 245.02700
• Monoisotopic Mass: 245.02704046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4

Experimental Properties

• Color/Form: Light yellow powder
• Melting Point: 124.0 to 128.0 deg-C
• PSA: 84.68000
• LogP: 1.69300
• Solubility: Not determined

4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Other Chemical Reagents

Additional information on 4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole

4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole: A Comprehensive Overview

4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole, also known by its CAS number 98358-90-8, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of benzoxadiazoles, which are heterocyclic aromatic compounds characterized by their fused benzene and oxadiazole rings. The presence of the N,N-dimethylaminosulfonyl group and a fluorine atom at specific positions imparts unique chemical and physical properties to this molecule.

The structure of 4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole is notable for its conjugated system, which enhances its stability and reactivity. The benzoxadiazole core serves as a versatile platform for various functional groups, making it a valuable component in drug design and material science. Recent studies have highlighted the potential of this compound in the development of advanced materials with tailored electronic properties.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. These advancements have made the production of CAS 98358-90-8 more efficient and scalable for industrial applications.

The applications of 4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole span across multiple domains. In pharmaceuticals, it has shown promise as a precursor for bioactive molecules targeting specific diseases. Its ability to modulate cellular pathways makes it a candidate for drug development programs focused on oncology and neurodegenerative disorders.

In the field of materials science, this compound has been utilized in the creation of advanced polymers and coatings with enhanced thermal stability and mechanical properties. The incorporation of the N,N-dimethylaminosulfonyl group contributes to these improvements by forming strong intermolecular bonds.

Recent research has also explored the use of CAS 98358-90-8 in optoelectronic devices. Its unique electronic configuration allows for efficient charge transport, making it a potential candidate for next-generation organic light-emitting diodes (OLEDs) and photovoltaic cells.

The environmental impact of this compound has been a subject of recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure its safe use in industrial processes. These findings underscore the importance of sustainable practices in the production and application of such compounds.

In conclusion, 4-(N,N-Dimethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole, with its CAS number 98358-90-8, represents a versatile and innovative compound with diverse applications across various industries. Its unique chemical structure and functional groups make it a valuable asset in modern chemistry research. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even greater role in advancing technological and medical frontiers.